Cas no 2418673-50-2 (2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid)

• Product Name: 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid
• CAS No: 2418673-50-2
• MF: C₁₄H₁₉NO₂Si
• MW: 261.391664743423
• CID: 5676238
• PubChem ID: 165776531
• Update Time: 2025-06-18

2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-26626945
• 2-methyl-5-(methylamino)-3-[2-(trimethylsilyl)ethynyl]benzoic acid
• 2418673-50-2
• 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid

• Inchi： 1S/C14H19NO2Si/c1-10-11(6-7-18(3,4)5)8-12(15-2)9-13(10)14(16)17/h8-9,15H,1-5H3,(H,16,17)
• InChI Key： DUBOPZFYMBYTRY-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C=C(C=C(C(=O)O)C=1C)NC)(C)(C)C

Computed Properties

• Exact Mass: 261.118505383g/mol
• Monoisotopic Mass: 261.118505383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid

Introduction to 2-Methyl-5-(Methylamino)-3-2-(Trimethylsilyl)ethynylbenzoic Acid (CAS No. 2418673-50-2)

2-Methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418673-50-2) is a novel organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research advancements.

The chemical structure of 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid is composed of a benzoic acid core with specific functional groups attached. The presence of a methyl group at the 2-position, a methylamino group at the 5-position, and a trimethylsilyl-substituted ethynyl group at the 3-position imparts distinct properties to this molecule. The trimethylsilyl group is particularly noteworthy for its ability to stabilize the ethynyl moiety, which can be crucial in various chemical reactions and biological processes.

The synthesis of 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. One common approach is to start with a substituted benzene derivative and sequentially introduce the desired functional groups through well-established organic reactions. For instance, the introduction of the trimethylsilyl-substituted ethynyl group can be achieved via a Sonogashira coupling reaction, while the methylamino group can be introduced through reductive amination or other nitrogen-functionalization techniques.

In terms of biological activity, recent studies have shown that 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid exhibits promising pharmacological properties. One area of interest is its potential as an anti-inflammatory agent. Research has demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro. These findings suggest that it may have therapeutic potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Another significant application of 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid is in cancer therapy. Studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapeutic agents. The mechanism behind this activity is thought to involve the modulation of signaling pathways involved in cell survival and proliferation. Further research is needed to elucidate the exact molecular targets and pathways affected by this compound.

Beyond its direct therapeutic applications, 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid has also been explored as a tool for chemical biology research. Its unique structure makes it an excellent candidate for use in probe development and high-throughput screening assays. By conjugating this compound with fluorescent or biotin tags, researchers can study its interactions with specific proteins or cellular components in real-time.

The stability and solubility properties of 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid are also important considerations for its practical applications. While the trimethylsilyl group enhances stability, it can also affect solubility in aqueous environments. To address this issue, various strategies such as prodrug design or nanoparticle formulation have been explored to improve the bioavailability and pharmacokinetic profile of this compound.

In conclusion, 2-methyl-5-(methylamino)-3-2-(trimethylsilyl)ethynylbenzoic acid (CAS No. 2418673-50-2) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a potential therapeutic agent. Ongoing research efforts aim to optimize its properties and explore new avenues for its use in treating various diseases.